N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C23H19N3O4S/c1-28-16-9-10-21-17(12-16)25-23(31-21)26(13-15-6-4-5-11-24-15)22(27)20-14-29-18-7-2-3-8-19(18)30-20/h2-12,20H,13-14H2,1H3
• InChI Key: RVWQAQNXOIJWER-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C23H19N3O4S and its molecular weight is 433.48. The purity is usually 95%.
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Scientific Research Applications

Applications in Material Science and Chemistry

Synthesis and Biological Activity of Novel Arylazothiazole Disperse Dyes :This study involves the synthesis of novel heterocyclic aryl monoazo organic compounds, which include structures related to thiazol derivatives. These compounds were used for dyeing polyester fabrics and showed significant antioxidant, antitumor, and antimicrobial activities. The application of these dyes in creating sterile and biologically active fabrics could be related to the research on the given compound due to the involvement of thiazole derivatives (Khalifa et al., 2015).

Removal of Heavy Metals Using Thiazole-Based Nanoadsorbent :Research on N2,N6-di(thiazol-2-yl)pyridine-2,6-dicarboxamide, a compound involving thiazole and pyridine units similar to the one , demonstrated its efficacy in removing Zn2+ and Cd2+ ions from industrial wastes. This showcases the potential environmental applications of such compounds in treating industrial effluents (Zargoosh et al., 2015).

Applications in Medicinal Chemistry

Synthesis of Novel Benzodifuranyl Derivatives as Anti-Inflammatory Agents :While this study does not directly involve the specified compound, it focuses on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. The involvement of complex heterocyclic structures in this research indicates the potential medicinal chemistry applications of the compound (Abu‐Hashem et al., 2020).

Development of Serotonin-3 Receptor Antagonists :Research into substituted benzamides as potent and selective inhibitors of the serotonin-3 receptor showcases the therapeutic potential of structurally complex compounds for treating conditions related to serotonin regulation. Although the exact compound is not mentioned, the study highlights the relevance of such chemical structures in developing new pharmaceuticals (Harada et al., 1995).